Cas no 1291984-65-0 (5-amino-1-5-(trifluoromethyl)pyridin-2-yl-1H-pyrazol-3-ol)

• Product Name: 5-amino-1-5-(trifluoromethyl)pyridin-2-yl-1H-pyrazol-3-ol
• CAS No: 1291984-65-0
• MF: C₉H₇F₃N₄O
• MW: 244.173291444778
• MDL: MFCD13324809
• CID: 4586674
• PubChem ID: 61263458
• Update Time: 2025-06-29

5-amino-1-5-(trifluoromethyl)pyridin-2-yl-1H-pyrazol-3-ol Chemical and Physical Properties

Names and Identifiers

• 5-amino-1-[5-(trifluoromethyl)pyridin-2-yl]-1H-pyrazol-3-ol
• 5-amino-1-5-(trifluoromethyl)pyridin-2-yl-1H-pyrazol-3-ol

• MDL： MFCD13324809
• Inchi： 1S/C9H7F3N4O/c10-9(11,12)5-1-2-7(14-4-5)16-6(13)3-8(17)15-16/h1-4H,13H2,(H,15,17)
• InChI Key： SYIUYMZYWMFWBA-UHFFFAOYSA-N
• SMILES： N1(C2=NC=C(C(F)(F)F)C=C2)C(N)=CC(=O)N1

Additional information on 5-amino-1-5-(trifluoromethyl)pyridin-2-yl-1H-pyrazol-3-ol

5-Amino-1-(5-(Trifluoromethyl)pyridin-2-yl)-1H-pyrazol-3-ol: A Comprehensive Overview

The compound with CAS No. 1291984-65-0, known as 5-amino-1-(5-(trifluoromethyl)pyridin-2-yl)-1H-pyrazol-3-ol, is a highly intriguing molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structural features, which include a pyrazole ring substituted with an amino group and a pyridine ring bearing a trifluoromethyl group. These structural elements contribute to its potential applications in drug discovery and materials science.

Recent studies have highlighted the antimicrobial properties of this compound, particularly its ability to inhibit the growth of various bacterial strains. Researchers have explored its mechanism of action, which involves interference with bacterial cell wall synthesis and disruption of membrane integrity. These findings suggest that 5-amino-1-(5-(trifluoromethyl)pyridin-2-yl)-1H-pyrazol-3-ol could serve as a lead compound for the development of novel antibiotics, addressing the growing concern of antibiotic resistance.

In addition to its antimicrobial activity, this compound has also been investigated for its anticancer potential. Preclinical studies have demonstrated its ability to induce apoptosis in cancer cells by modulating key signaling pathways, such as the PI3K/AKT pathway. The trifluoromethyl group in the pyridine ring plays a critical role in enhancing the molecule's bioavailability and pharmacokinetic properties, making it a promising candidate for further exploration in oncology research.

The synthesis of 5-amino-1-(5-(trifluoromethyl)pyridin-2-yl)-1H-pyrazol-3-ol involves a multi-step process that combines principles from both organic synthesis and medicinal chemistry. Key steps include the formation of the pyrazole ring through cyclization reactions and the introduction of the trifluoromethyl group via electrophilic substitution. These synthetic strategies have been optimized to ensure high yields and purity, making the compound accessible for large-scale production and subsequent biological testing.

From an environmental perspective, researchers have also examined the biodegradability and ecological impact of this compound. Studies indicate that it undergoes rapid degradation under aerobic conditions, minimizing its potential to accumulate in aquatic ecosystems. This attribute is particularly important for compounds intended for agricultural or pharmaceutical use, where environmental safety is a critical consideration.

Looking ahead, ongoing research is focused on exploring the therapeutic applications of 5-amino-1-(5-(trifluoromethyl)pyridin-2-yl)-1H-pyrazol-3 ol in other therapeutic areas, such as neurodegenerative diseases and inflammatory disorders. Its structural versatility and unique pharmacological profile make it an attractive target for further investigation.

In conclusion, 5-amino-1-(5-(trifluoromethyl)pyridin 2 yl)-1H-pyrazol 3 ol (CAS No. 1291984 65 0) represents a compelling example of how modern chemical synthesis and biological research can converge to yield innovative compounds with diverse applications. As research continues to uncover its full potential, this molecule is poised to make significant contributions to various fields within science and medicine.